Cas no 2228308-37-8 (1-(3-methoxy-2-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(3-methoxy-2-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2228308-37-8
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 6597705
• PubChem ID: 165836226
• Update Time: 2025-05-21

1-(3-methoxy-2-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxy-2-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2228308-37-8
• EN300-1764173

• Inchi： 1S/C14H18O3/c1-9-10(6-5-7-11(9)17-4)14(12(15)16)8-13(14,2)3/h5-7H,8H2,1-4H3,(H,15,16)
• InChI Key： SGQWMGAAYMUMPE-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=C(C=2C)OC)CC1(C)C)=O

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-(3-methoxy-2-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

1-(3-Methoxy-2-Methylphenyl)-2,2-Dimethylcyclopropane-1-Carboxylic Acid: A Comprehensive Overview

The compound 1-(3-methoxy-2-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid, identified by the CAS number 2228308-37-8, is a structurally complex organic molecule with intriguing chemical properties. This compound belongs to the class of cyclopropane carboxylic acids, which have gained significant attention in recent years due to their unique reactivity and potential applications in various fields. The molecule's structure features a cyclopropane ring substituted with a carboxylic acid group and a 3-methoxy-2-methylphenyl moiety, making it a valuable subject for both academic and industrial research.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery and materials science. The presence of the cyclopropane ring introduces significant strain into the molecule, which can enhance its reactivity and make it a promising candidate for catalytic transformations. For instance, researchers have explored the use of this compound as a precursor in the synthesis of bioactive molecules, where its strained ring system can be manipulated to form complex architectures with desired pharmacological properties.

In addition to its role in organic synthesis, this compound has been investigated for its potential in polymer chemistry. The carboxylic acid group present in the molecule can undergo polymerization under specific conditions, leading to the formation of high-performance polymers with tailored mechanical and thermal properties. These polymers have shown promise in applications such as biodegradable packaging materials and advanced composites for aerospace industries.

The 3-methoxy-2-methylphenyl substituent further enhances the versatility of this compound by introducing electron-donating groups that can influence the electronic properties of the molecule. This feature has been exploited in studies related to nonlinear optics and optoelectronics, where such substituents are known to modulate the optical response of materials. Recent experiments have demonstrated that thin films prepared from this compound exhibit interesting photoluminescent properties, making them candidates for next-generation optoelectronic devices.

From an environmental perspective, researchers have also examined the biodegradation pathways of this compound. Understanding its fate in natural ecosystems is crucial for assessing its potential impact on the environment. Studies have shown that under aerobic conditions, this compound undergoes rapid microbial degradation, which is a positive indicator for its eco-friendly applications.

In conclusion, 1-(3-methoxy-2-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No: 2228308-37-8) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers exploring new frontiers in organic synthesis, materials science, and environmental chemistry. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in shaping future technological advancements.